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Compound of Interest

Compound Name: 2-Amino-5-formylbenzonitrile

Cat. No.: B1283386

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-5-formylbenzonitrile (CAS No: 22782-40-7), a compound that is harmful if swallowed,
in contact with skin, or inhaled, and causes skin and serious eye irritation.[1] Adherence to
these procedures is critical for ensuring laboratory safety and environmental compliance.

Hazard Summary and Personal Protective
Equipment

Proper handling and disposal of 2-Amino-5-formylbenzonitrile require strict adherence to
safety protocols due to its hazardous nature. The following table summarizes the key hazards
and the necessary personal protective equipment (PPE) to be used during handling and
disposal.
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Parameter Information
Chemical Name 2-Amino-5-formylbenzonitrile
CAS Number 22782-40-7

Harmful if swallowed, in contact with skin, or if
Primary Hazards inhaled. Causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[1]

Protective gloves (e.g., nitrile rubber), protective
) ) clothing, eye protection (safety glasses with
Personal Protective Equipment (PPE) _ , _
side-shields or goggles), and respiratory

protection (e.g., N95 dust mask).

Incompatible Materials Strong oxidizing agents.

**Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the safe handling and disposal of 2-Amino-5-
formylbenzonitrile waste from the point of generation to its final removal by a licensed waste
management vendor.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Before handling the waste, ensure you are wearing the appropriate PPE as specified in the
table above.

o Conduct all waste handling and consolidation activities within a certified chemical fume hood

to avoid inhalation of dust.
e Avoid generating dust during handling.
o Ensure a safety shower and eyewash station are readily accessible.
2. Waste Segregation and Collection:

e Solid Waste:
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o Collect solid 2-Amino-5-formylbenzonitrile waste, including contaminated consumables
(e.g., weigh boats, filter paper), in a designated, clearly labeled, and compatible
hazardous waste container.

o The container should be kept tightly closed when not in use.

Liguid Waste (Solutions):

o If 2-Amino-5-formylbenzonitrile is in a solvent, collect it in a separate, compatible, and
labeled container for hazardous liquid waste.

o Do not mix with other incompatible waste streams.

Contaminated Sharps:

o Any sharps (e.g., needles, broken glass) contaminated with 2-Amino-5-
formylbenzonitrile must be placed in a designated, puncture-resistant, and leak-proof
sharps container.

. Spill Management:

In the event of a small spill, carefully sweep or scoop the solid material into a designated
hazardous waste container.[2]

Avoid generating dust during cleanup.[3]

For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department immediately.

Do not use water to clean up spills, as this may spread contamination.[2]

. Container Management and Storage:

Label all waste containers with "Hazardous Waste," the full chemical name ("2-Amino-5-
formylbenzonitrile"), and the associated hazards.

Store waste containers in a designated and secure Satellite Accumulation Area (SAA) away
from incompatible materials.
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 Itis recommended to use secondary containment (e.g., a larger, chemically resistant bin) to
contain any potential leaks or spills.[2]

5. Final Disposal:

e Once the waste container is full, or in accordance with your institution's policies, arrange for
its removal by a licensed hazardous waste disposal company.[2][4]

o Follow your institution's specific procedures for requesting a hazardous waste pickup.
e Do not dispose of 2-Amino-5-formylbenzonitrile down the drain or in regular trash.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Amino-5-formylbenzonitrile waste.
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Caption: Disposal workflow for 2-Amino-5-formylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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